Cas no 187589-36-2 (Piperazine-2-carbonitrile)

• Product Name: Piperazine-2-carbonitrile
• CAS No: 187589-36-2
• MF: C₅H₉N₃
• MW: 111.145060300827
• MDL: MFCD09263268
• CID: 92242
• PubChem ID: 9813119
• Update Time: 2025-04-18

Piperazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Piperazine-2-carbonitrile
• 2-CYANOPIPERAZINE
• 2-Piperazinecarbonitrile
• REF DUPL: 2-Cyanopiperazine
• 187589-36-2
• AKOS006312357
• SB45555
• BCP14180
• FXGJYEBAJZLAJX-UHFFFAOYSA-N
• SB45367
• FT-0771945
• DTXSID40431056
• A813159
• MFCD09878601
• AM803423
• FT-0648159
• EN300-97088
• SCHEMBL7071798
• Piperazine-2-carbonitrile ,98%
• DB-015951
• DB-061890
• DB-061977

• MDL： MFCD09263268
• Inchi： 1S/C5H9N3/c6-3-5-4-7-1-2-8-5/h5,7-8H,1-2,4H2
• InChI Key： FXGJYEBAJZLAJX-UHFFFAOYSA-N
• SMILES： N1CCNCC1C#N

Computed Properties

• Exact Mass: 111.08000
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 272.0±35.0 ºC (760 Torr),
• Flash Point: 118.3±25.9 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• PSA: 47.85000
• LogP: -0.27102